Methyl dichloroacetate Methyl dichloroacetate Methyl dichloroacetate undergoes base-catalyzed condensation with aliphatic α-haloaldehydes. Chlorination of methyl dichloroacetate by using trifluoromethanesulfonyl chloride has been reported.
Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 116-54-1
VCID: VC20888821
InChI: InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3
SMILES: COC(=O)C(Cl)Cl
Molecular Formula: C3H4Cl2O2
Molecular Weight: 142.97 g/mol

Methyl dichloroacetate

CAS No.: 116-54-1

Cat. No.: VC20888821

Molecular Formula: C3H4Cl2O2

Molecular Weight: 142.97 g/mol

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Methyl dichloroacetate - 116-54-1

Specification

Description Methyl dichloroacetate undergoes base-catalyzed condensation with aliphatic α-haloaldehydes. Chlorination of methyl dichloroacetate by using trifluoromethanesulfonyl chloride has been reported.
Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
CAS No. 116-54-1
Molecular Formula C3H4Cl2O2
Molecular Weight 142.97 g/mol
IUPAC Name methyl 2,2-dichloroacetate
Standard InChI InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3
Standard InChI Key HKMLRUAPIDAGIE-UHFFFAOYSA-N
SMILES COC(=O)C(Cl)Cl
Canonical SMILES COC(=O)C(Cl)Cl
Boiling Point 289 °F at 760 mm Hg (USCG, 1999)
142.9 °C
Flash Point 176 °F (USCG, 1999)
Melting Point -62 °F (USCG, 1999)
-51.9 °C

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